Cas no 1361819-60-4 (6-(2,3-Dichlorophenyl)-5-fluoronicotinaldehyde)

• Product Name: 6-(2,3-Dichlorophenyl)-5-fluoronicotinaldehyde
• CAS No: 1361819-60-4
• MF: C₁₂H₆Cl₂FNO
• MW: 270.086544513702
• CID: 4921846
• Update Time: 2025-05-25

6-(2,3-Dichlorophenyl)-5-fluoronicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(2,3-Dichlorophenyl)-5-fluoronicotinaldehyde

• Inchi： 1S/C12H6Cl2FNO/c13-9-3-1-2-8(11(9)14)12-10(15)4-7(6-17)5-16-12/h1-6H
• InChI Key： COPUJHVTMASORQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C(=CC(C=O)=CN=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 3.3
• Topological Polar Surface Area: 30

Additional information on 6-(2,3-Dichlorophenyl)-5-fluoronicotinaldehyde

Recent Advances in the Study of 6-(2,3-Dichlorophenyl)-5-fluoronicotinaldehyde (CAS: 1361819-60-4)

The compound 6-(2,3-Dichlorophenyl)-5-fluoronicotinaldehyde (CAS: 1361819-60-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug discovery and development.

One of the key areas of research has been the optimization of synthetic routes for 6-(2,3-Dichlorophenyl)-5-fluoronicotinaldehyde. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions and selective fluorination, which could facilitate large-scale production for preclinical and clinical studies.

In terms of biological activity, 6-(2,3-Dichlorophenyl)-5-fluoronicotinaldehyde has been identified as a potent inhibitor of several protein kinases, including those involved in cancer progression. A recent in vitro study revealed its ability to selectively target and inhibit the activity of fibroblast growth factor receptors (FGFRs), which are often dysregulated in various cancers. The compound exhibited nanomolar potency against FGFR1-3, with minimal off-target effects, making it a promising candidate for further development as an anticancer agent.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided deeper insights into the binding interactions of 6-(2,3-Dichlorophenyl)-5-fluoronicotinaldehyde with its kinase targets. Molecular docking simulations highlighted the critical role of the dichlorophenyl and fluoronicotinaldehyde moieties in stabilizing the inhibitor-enzyme complex. These findings have guided the design of derivatives with improved pharmacokinetic properties and reduced toxicity.

Recent preclinical evaluations have also explored the therapeutic potential of this compound beyond oncology. For instance, a 2024 study in the European Journal of Pharmacology reported its efficacy in modulating inflammatory pathways, suggesting potential applications in autoimmune diseases. The compound demonstrated significant suppression of pro-inflammatory cytokines in animal models, paving the way for future investigations in this area.

In conclusion, 6-(2,3-Dichlorophenyl)-5-fluoronicotinaldehyde (CAS: 1361819-60-4) represents a versatile scaffold with broad therapeutic potential. Ongoing research continues to uncover its multifaceted biological activities and optimize its properties for clinical translation. The integration of synthetic chemistry, computational biology, and preclinical studies has positioned this compound as a valuable asset in the pursuit of innovative treatments for complex diseases.